Cas no 23239-41-0 (Cefacetrile sodium)
Cefacetrile sodium structure
Product Name:Cefacetrile sodium
CAS No:23239-41-0
MF:C13H12N3NaO6S
MW:361.305652618408
CID:52268
Update Time:2025-04-18
Cefacetrile sodium Chemical and Physical Properties
Names and Identifiers
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- Cefacetrile sodium
- Cephacetrile sodium
- Sodium (6R,7R)-3-(acetyloxymethyl)-7-[(2-cyanoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- sodium (6R,7R)-3-[(acetyloxy)methyl]-7-[(cyanoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- sodium (6S,7S)-3-[(acetyloxy)methyl]-7-[(cyanoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
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- Inchi: 1S/C13H13N3O6S.Na/c1-6(17)22-4-7-5-23-12-9(15-8(18)2-3-14)11(19)16(12)10(7)13(20)21;/h9,12H,2,4-5H2,1H3,(H,15,18)(H,20,21);/q;+1/p-1/t9-,12-;/m1./s1
- InChI Key: GXCRUTWHNMMJEK-WYUVZMMLSA-M
- SMILES: S1CC(COC(C)=O)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(CC#N)=O)=O.[Na+]
Computed Properties
- Exact Mass: 361.03456
Experimental Properties
- PSA: 139.63
Cefacetrile sodium Security Information
- Toxicity:LD50 in mice (mg/kg): 4500 ± 540 i.v.; 9100 ± 1500 s.c. (Kradolfer)
Cefacetrile sodium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C231505-5mg |
Cefacetrile Sodium |
23239-41-0 | 5mg |
$ 193.00 | 2023-09-08 | ||
| TRC | C231505-25mg |
Cefacetrile Sodium |
23239-41-0 | 25mg |
$ 809.00 | 2023-09-08 | ||
| TRC | C231505-50mg |
Cefacetrile Sodium |
23239-41-0 | 50mg |
$ 1570.00 | 2023-09-08 |
Cefacetrile sodium Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
23239-41-0 (Cefacetrile sodium) Related Products
- 24701-69-7(7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid)
- 22252-43-3(7-Aminodeacetoxycephalosporanic acid)
- 23325-78-2(Cephalexin monohydrate)
- 10206-21-0(Cefacetrile)
- 153-61-7(Cephalothin)
- 26395-99-3(7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid)
- 5575-21-3(Cephalonium)
- 957-68-6(7-Aminocephalosporanic acid)
- 68090-55-1((6R,7S)-3-(acetyloxymethyl)-7-azaniumyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate)
- 551-16-6(6-Aminopenicillanic acid)
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